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Compound of Interest

Compound Name: cis-1,2-Dibenzoylethylene

Cat. No.: B14747115

Introduction

cis-1,2-Dibenzoylethylene, also known as (2)-1,4-diphenylbut-2-ene-1,4-dione, is a chemical
compound with applications in organic synthesis and materials science.[1] It exists as a
geometric isomer of trans-1,2-Dibenzoylethylene. The two isomers can be interconverted
through photochemical or thermal methods.[1] This document outlines the laboratory protocol
for the synthesis of cis-1,2-Dibenzoylethylene primarily through the photochemical
iIsomerization of its trans-isomer.

The synthesis of the starting material, trans-1,2-Dibenzoylethylene, can be achieved with good
yields (60-75%) via a Friedel-Crafts reaction between fumaryl chloride and benzene in the
presence of aluminum chloride.[2] The resulting trans-isomer is typically a yellow, crystalline
solid, which can then be converted to the colorless, cis-isomer upon exposure to sunlight.[2]
The reverse transformation from the cis to the trans isomer can be induced by acid or a trace of
iodine.[2]

The photochemical isomerization from the trans to the cis isomer is a common undergraduate
organic chemistry experiment that demonstrates the principles of photochemistry.[3][4] The
reaction proceeds by the absorption of light, which excites the electrons in the pi bond of the
double bond, allowing for rotation and subsequent formation of the cis isomer.[4]

Quantitative Data Summary
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The following table summarizes the key quantitative data associated with the synthesis and
characterization of cis- and trans-1,2-Dibenzoylethylene.

cis-1,2- trans-1,2-
Parameter . . Reference
Dibenzoylethylene Dibenzoylethylene

Molecular Formula C16H1202 C16H1202 [5]

Molecular Weight 236.26 g/mol 236.26 g/mol [5]1[6]
Yellow

Appearance Colorless crystals [21[31[7]

needles/crystals

Melting Point ~132°C ~109-112°C [11[7]
] 260 nm (in 95% 269 nm (in 95%
UV-Vis Amax [3]
ethanol) ethanol)
Yield (Isomerization) 65-80% recovery N/A [3]
Yield (Friedel-Crafts) N/A 60-75%

Experimental Protocols

Protocol 1: Photochemical Isomerization of trans- to cis-
1,2-Dibenzoylethylene

This protocol details the conversion of the trans isomer to the cis isomer using sunlight.

Materials:

trans-1,2-Dibenzoylethylene

95% Ethanol

13 x 100 mm test tube with cork

Hirsch funnel and filter flask

Stirring rod
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e Heating apparatus (e.g., steam bath or hot plate)
e Ice bath
Procedure:

e Dissolve 100 mg of trans-1,2-dibenzoylethylene in 5.0 mL of 95% ethanol in a test tube.
Gentle heating and stirring may be required to fully dissolve the solid.[3]

 After the solid has dissolved, allow the solution to cool to room temperature.

e Securely cork the test tube and place it in a location where it will receive direct sunlight for a
period of 1 to 7 days.[3] The solution will transition from yellow to colorless as the trans
isomer converts to the cis isomer.[7]

» After the exposure period, cool the test tube in an ice bath to facilitate crystallization of the
product.[7]

« |solate the colorless crystals of cis-1,2-Dibenzoylethylene by vacuum filtration using a
Hirsch funnel.[3][7]

e Wash the crystals with a small amount of cold 95% ethanol.
o Allow the crystals to dry completely before weighing to determine the yield.

Monitoring the Reaction: The extent of isomerization can be monitored using thin-layer
chromatography (TLC).[3] Samples of the mother liquor can be spotted on a silica gel TLC
plate and developed with a suitable solvent such as methylene chloride. The spots can be
visualized under UV light.[3] Due to differences in polarity, the cis and trans isomers will have
different Rf values.[8][9]

Protocol 2: Synthesis of trans-1,2-Dibenzoylethylene
(Starting Material)

This protocol describes the synthesis of the starting material via a Friedel-Crafts acylation.

Materials:
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e Fumaryl chloride

e Benzene

e Aluminum chloride (finely powdered)

o Carbon disulfide (optional, as a diluent)

e Ice

e Sodium carbonate solution

o Apparatus for mechanical stirring and reflux
Procedure:

« In a flask equipped with a mechanical stirrer and a reflux condenser, prepare a mixture of 31
g of finely powdered aluminum chloride and 250 cc of benzene.[2]

o Slowly add 18 g of fumaryl chloride to the stirred mixture.[2]

e Continue stirring the mixture at room temperature for 1 hour.[2]

o Decompose the reaction mixture by carefully pouring it onto ice.[2]

o Separate the benzene layer and wash it with a sodium carbonate solution, followed by water.
e Dry the benzene layer over an anhydrous drying agent (e.g., magnesium sulfate).

o Evaporate the benzene to obtain the crude trans-1,2-Dibenzoylethylene.

o Recrystallize the crude product from alcohol to obtain pure, pale yellow needles of trans-1,2-
Dibenzoylethylene.[2]

Diagrams
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Caption: Experimental workflow for the synthesis of cis-1,2-Dibenzoylethylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Laboratory Synthesis of cis-1,2-
Dibenzoylethylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14747115#laboratory-synthesis-of-cis-1-2-
dibenzoylethylene-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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